Cas no 1015-00-5 (Isoxazole, 4,5-dihydro-3-methyl-5-octyl-)
1015-00-5 structure
Product Name:Isoxazole, 4,5-dihydro-3-methyl-5-octyl-
CAS No:1015-00-5
MF:C12H23NO
MW:197.317123651505
CID:1129324
PubChem ID:13781466
Update Time:2025-04-20
Isoxazole, 4,5-dihydro-3-methyl-5-octyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 4,5-dihydro-3-methyl-5-octyl-
- 3-methyl-5-octyl-4,5-dihydro-1,2-oxazole
- 1015-00-5
- 3-Methyl-5-octyl-4,5-dihydroisoxazole
- DTXSID40549286
-
- Inchi: 1S/C12H23NO/c1-3-4-5-6-7-8-9-12-10-11(2)13-14-12/h12H,3-10H2,1-2H3
- InChI Key: IZGOKSMDLTZGJV-UHFFFAOYSA-N
- SMILES: O1C(CC(C)=N1)CCCCCCCC
Computed Properties
- Exact Mass: 197.17809
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- PSA: 21.59
Isoxazole, 4,5-dihydro-3-methyl-5-octyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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